Cas no 1266362-60-0 (6-Hydrazinyl-1H-indazole tetrahydrochloride)

• Product Name: 6-Hydrazinyl-1H-indazole tetrahydrochloride
• CAS No: 1266362-60-0
• MF: C₇H₁₂Cl₄N₄
• MW: 294.0090
• MDL: MFCD30189418
• CID: 4671263
• PubChem ID: 122129646
• Update Time: 2025-06-08

6-Hydrazinyl-1H-indazole tetrahydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Hydrazinyl-1H-indazole tetrahydrochloride
• AK671213
• AX8333109
• 1H-indazol-6-ylhydrazine;tetrahydrochloride
• CS-0163039
• AKOS030623167
• DB-156341
• 1266362-60-0
• 6-HYDRAZINYL-1H-INDAZOLE TETRAHCL
• C72117
• BS-14879
• C7H12Cl4N4
• 6-Hydrazinyl-1H-indazoletetrahydrochloride
• SY316360
• MFCD30189418

• MDL： MFCD30189418
• Inchi： 1S/C7H8N4.4ClH/c8-10-6-2-1-5-4-9-11-7(5)3-6;;;;/h1-4,10H,8H2,(H,9,11);4*1H
• InChI Key： IMYGIEFNANQWSN-UHFFFAOYSA-N
• SMILES： Cl[H].Cl[H].Cl[H].Cl[H].N1C2C=C(C=CC=2C=N1)NN

Computed Properties

• Exact Mass: 293.979
• Monoisotopic Mass: 291.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.7

Additional information on 6-Hydrazinyl-1H-indazole tetrahydrochloride

6-Hydrazinyl-1H-indazole Tetrahydrochloride: A Comprehensive Overview

6-Hydrazinyl-1H-indazole tetrahydrochloride (CAS No. 1266362-60-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and properties, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 6-hydrazinyl-1H-indazole tetrahydrochloride is C₇H₁₀N₆·4HCl, and it has a molecular weight of 284.19 g/mol. The compound is a white to off-white crystalline solid with a melting point ranging from 255 to 257°C. Its solubility in water is high, making it suitable for various pharmaceutical formulations.

In recent years, 6-hydrazinyl-1H-indazole tetrahydrochloride has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its role as an inhibitor of specific enzymes and pathways involved in disease processes. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes involved in signal transduction pathways and cell proliferation.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of 6-hydrazinyl-1H-indazole tetrahydrochloride as an inhibitor of the Janus kinase (JAK) family. JAK inhibitors have shown promise in treating various inflammatory and autoimmune diseases, such as rheumatoid arthritis and psoriasis. The study demonstrated that 6-hydrazinyl-1H-indazole tetrahydrochloride exhibited potent and selective inhibition of JAK1 and JAK3, with IC₅₀ values in the low nanomolar range.

Beyond its enzymatic inhibition properties, 6-hydrazinyl-1H-indazole tetrahydrochloride has also been explored for its potential as an antiviral agent. A recent study published in the Virology Journal investigated the antiviral activity of this compound against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The results showed that 6-hydrazinyl-1H-indazole tetrahydrochloride exhibited significant antiviral activity by inhibiting viral replication at non-toxic concentrations.

The mechanism of action of 6-hydrazinyl-1H-indazole tetrahydrochloride as an antiviral agent is not yet fully understood, but preliminary studies suggest that it may interfere with viral entry or replication processes. Further research is needed to elucidate the exact mechanisms and to optimize the compound for clinical use.

In addition to its therapeutic applications, 6-hydrazinyl-1H-indazole tetrahydrochloride has also been used as a building block in organic synthesis. Its hydrazine functionality makes it a valuable intermediate for the synthesis of more complex molecules, including other bioactive compounds. This versatility has led to its use in the development of new materials and pharmaceuticals.

The safety profile of 6-hydrazinyl-1H-indazole tetrahydrochloride is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, further safety assessments are necessary to ensure its suitability for human use.

Clinical trials are currently underway to evaluate the efficacy and safety of 6-hydrazinyl-1H-indazole tetrahydrochloride in various disease conditions. These trials are expected to provide valuable insights into the compound's therapeutic potential and to guide its development as a novel drug candidate.

In conclusion, 6-hydrazinyl-1H-indazole tetrahydrochloride (CAS No. 1266362-60-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, contributing to the advancement of medical science and patient care.